2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-4-methylsulfanyl-butyric acid

• IUPAC Name: 2-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C9H14N4O4S/c1-18-3-2-4(7(14)15)13-6-5(11-9(13)17)10-8(16)12-6/h4-6H,2-3H2,1H3,(H,11,17)(H,14,15)(H2,10,12,16)
• InChI Key: ZIJZHICDZSWHSK-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C(=O)O)N1C2C(NC(=O)N2)NC1=O
• Molecular Formula: C9H14N4O4S
• Molecular Weight: 274.30 g/mol

Description

2-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-4-methylsulfanyl-butyric acid is a useful research compound. Its molecular formula is C9H14N4O4S and its molecular weight is 274.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Imidazo Derivatives

• Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position were synthesized as potential antisecretory and cytoprotective antiulcer agents. Despite lacking significant antisecretory activity, several compounds exhibited good cytoprotective properties in ethanol and HCl-induced ulcer models, highlighting their potential in researching new therapeutic agents for ulcer treatment (Starrett et al., 1989).

Catalysis and Synthetic Applications

• Ionic Liquid Catalysts : Novel ionic liquids containing imidazolium groups have been developed as efficient catalysts for the synthesis of tetrasubstituted imidazoles, showcasing the versatility of imidazole derivatives in catalyzing multi-component condensation reactions. This research underscores the potential of imidazole-based compounds in green chemistry and solvent-free synthesis processes (Zolfigol et al., 2013).

Antioxidant and Antimicrobial Activities

• Bis Heterocycles Synthesis : Amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles were synthesized and tested for antioxidant activity. One compound demonstrated superior antioxidant activity compared to Ascorbic acid, suggesting the utility of imidazole derivatives in developing new antioxidant agents (Talapuru et al., 2014).

Corrosion Inhibition

• Benzimidazole Derivatives for Corrosion Inhibition : Research into imidazole derivatives, specifically benzimidazoles, has shown their effectiveness as corrosion inhibitors for mild steel in sulphuric acid. This highlights the potential of imidazole-based compounds in materials science, particularly in protecting metals from corrosion (Ammal et al., 2018).